Cas no 21658-94-6 (Dipropyl (cyanomethyl)phosphonate)

• Product Name: Dipropyl (cyanomethyl)phosphonate
• CAS No: 21658-94-6
• MF: C₈H₁₆NO₃P
• MW: 205.191303253174
• CID: 2835999
• PubChem ID: 13223596
• Update Time: 2025-04-21

Dipropyl (cyanomethyl)phosphonate Chemical and Physical Properties

Names and Identifiers

• Dipropyl (cyanomethyl)phosphonate
• 21658-94-6
• SCHEMBL15319121
• DTXSID90529755

• Inchi： 1S/C8H16NO3P/c1-3-6-11-13(10,8-5-9)12-7-4-2/h3-4,6-8H2,1-2H3
• InChI Key： WKHIBHIEECTHPZ-UHFFFAOYSA-N
• SMILES： P(CC#N)(=O)(OCCC)OCCC

Computed Properties

• Exact Mass: 205.08678037Da
• Monoisotopic Mass: 205.08678037Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 59.3Ų